N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C19H16N6O6/c1-10(2)11-9-16(26)22-19(20-11)24-15(8-12(23-24)13-4-3-7-30-13)21-18(27)14-5-6-17(31-14)25(28)29/h3-10H,1-2H3,(H,21,27)(H,20,22,26)
• InChI Key: MVMTWMURBYJVHR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C19H16N6O6
• Molecular Weight: 424.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C19H16N6O6 and its molecular weight is 424.373. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Properties

A study by Hassan et al. (2020) explored the antibacterial properties of compounds similar to N-(3-(furan-2-yl)-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide. They synthesized analogues containing furan and pyrazole scaffolds and evaluated their antibacterial efficacy against various Gram-positive and Gram-negative bacteria, comparing the results with Nitrofurantoin® as a standard drug (Hassan et al., 2020).

Synthesis and Transformations

El’chaninov et al. (2018) and Aleksandrov et al. (2017) conducted research on the synthesis and transformation of compounds with structural similarities to the chemical . Their studies involved the condensation, methylation, reduction, and various other chemical reactions to derive new compounds, providing insights into the reactivity and potential applications of these compounds in scientific research (El’chaninov et al., 2018), (Aleksandrov et al., 2017).

Antiviral Evaluation

Research by El-Telbani et al. (2011) on 1-arylpyrazole and their glycosides, which share a structural resemblance with the chemical of interest, showed promising antiviral activities. This study provides an understanding of how similar compounds can be applied in antiviral research, especially against vesicular stomatitis virus (VSV) (El-Telbani et al., 2011).

Potential in Antileukemic Research

A study by Earl and Townsend (1979) investigated the antileukemic activities of derivatives similar to the chemical in focus. Their research involved synthesizing furanyl and pyranyl derivatives and testing them for antileukemic activity, hinting at the potential use of structurally related compounds in cancer research (Earl & Townsend, 1979).